Cas no 19358-27-1 ((2E)-N-(4-fluorophenyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(4-fluorophenyl)-3-phenylprop-2-enamide
• CAS No: 19358-27-1
• MF: C₁₅H₁₂FNO
• MW: 241.260287284851
• CID: 908061
• PubChem ID: 727131
• Update Time: 2025-04-19

(2E)-N-(4-fluorophenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-fluorophenyl)-3-phenylprop-2-enamide
• AC1MPHSP
• AG-E-12786
• Benzanilide,4'-fluorothio- (7CI,8CI)
• Benzenecarbothioamide,N-(4-fluorophenyl)-
• CTK4D1373
• N-(4-fluorophenyl)-3-phenylacrylamide
• N-(4-fluorophenyl)benzothioamide
• N-(4-fluorophenyl)benzo-thioamide
• N-(4-fluorophenyl)cinnamamide
• N-(4-fluorophenyl)thiobenzamide
• N-(4-fluoro-phenyl)-thiobenzamide
• N-(4-Fluor-phenyl)-cinnamamid
• NSC 51892
• AKOS003239486
• NSC-191383
• STK414223
• BIM-0009200.P001
• CB12191
• CCG-356886
• 19358-27-1
• SR-01000195209-1
• BDBM50429755
• SMSF0003232
• SCHEMBL7707929
• SR-01000195209
• CHEMBL2336361
• NSC191383

• Inchi： 1S/C15H12FNO/c16-13-7-9-14(10-8-13)17-15(18)11-6-12-4-2-1-3-5-12/h1-11H,(H,17,18)/b11-6+
• InChI Key： FSGUMUYMSDYGOB-IZZDOVSWSA-N
• SMILES： FC1C=CC(=CC=1)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.09000
• Monoisotopic Mass: 241.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 430.8°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.65
• PSA: 29.10000
• LogP: 3.55060